Cas no 153042-45-6 (1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-)
153042-45-6 structure
Product Name:1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-
CAS No:153042-45-6
MF:C15H15N3O3S
MW:317.362901926041
CID:213690
Update Time:2024-01-26
1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)-
- BMS 182542
- 1-Naphthalenesulfonamide, 5-amino-N-(3,4-dimethyl-5-isoxazolyl)-
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- Inchi: 1S/C15H15N3O3S/c1-9-10(2)17-21-15(9)18-22(19,20)14-8-4-5-11-12(14)6-3-7-13(11)16/h3-8,18H,16H2,1-2H3
- InChI Key: ZROYYHDKAAJDKF-UHFFFAOYSA-N
- SMILES: C1(S(NC2ON=C(C)C=2C)(=O)=O)=C2C(C(N)=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 317.08355
Experimental Properties
- Density: 1.419±0.06 g/cm3(Predicted)
- Boiling Point: 568.6±60.0 °C(Predicted)
- PSA: 98.22
- pka: 7.62±0.50(Predicted)
1-Naphthalenesulfonamide,5-amino-N-(3,4-dimethyl-5-isoxazolyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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